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Compound of Interest

Compound Name: Psb-CB5

Cat. No.: B606684 Get Quote

Application Notes and Protocols for Psb-CB5
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, preparation, and

experimental use of Psb-CB5, a selective antagonist of the G protein-coupled receptor 18

(GPR18). The included protocols and data are intended to facilitate research into the

physiological and pathological roles of GPR18.

Product Information and Solubility
Psb-CB5 is a potent and selective antagonist for GPR18, an orphan receptor that is a subject

of growing interest in various research fields, including immunology and metabolic diseases.[1]

[2]
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Property Value Source

IUPAC Name

(2Z)-2-[[3-[(4-

chlorophenyl)methoxy]phenyl]

methylidene]-6,7-dihydro-5H-

imidazo[2,1-b][3]thiazin-3-one

[1]

Molecular Formula C₂₀H₁₇ClN₂O₂S

Molecular Weight 384.88 g/mol

CAS Number 1627710-30-8

Purity ≥98%

Solubility Data

Psb-CB5 is sparingly soluble in aqueous solutions but exhibits good solubility in organic

solvents, particularly dimethyl sulfoxide (DMSO).

Solvent Maximum Concentration Source

DMSO 20 mM

DMSO up to 25 mg/mL

Storage and Stability

For long-term storage, Psb-CB5 should be stored as a solid at -20°C. Stock solutions in DMSO

can be stored at -80°C for up to six months or at -20°C for up to one month.

Biological Activity and Selectivity
Psb-CB5 is the first selective antagonist identified for GPR18, making it a valuable tool for

elucidating the receptor's function.
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Parameter Value Description Source

IC₅₀ 0.279 µM (279 nM)
Concentration for 50%

inhibition of GPR18

Selectivity vs. CB₁ >36-fold

Selectivity vs. CB₂ 14-fold

Selectivity vs. GPR55 >36-fold

Experimental Protocols
Preparation of Stock Solutions
Objective: To prepare a high-concentration stock solution of Psb-CB5 for subsequent dilution in

experimental buffers.

Materials:

Psb-CB5 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, high-precision microcentrifuge tubes

Calibrated pipettes

Protocol:

Allow the Psb-CB5 vial to equilibrate to room temperature before opening to prevent

condensation.

Weigh the desired amount of Psb-CB5 powder using an analytical balance in a chemical

fume hood.

To prepare a 20 mM stock solution, dissolve 7.7 mg of Psb-CB5 in 1 mL of DMSO.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(37°C) may be applied if necessary.
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Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term use.

In Vitro Protocol: Inhibition of Acrosomal Exocytosis in
Human Spermatozoa
Objective: To assess the antagonistic activity of Psb-CB5 on GPR18 by measuring the

inhibition of N-Arachidonylglycine (NAGly)-induced acrosomal exocytosis.

Materials:

Psb-CB5 stock solution (20 mM in DMSO)

N-Arachidonylglycine (NAGly)

Human spermatozoa

Appropriate buffer (e.g., Human Tubal Fluid medium)

Fluorescent lectin conjugate (e.g., FITC-PSA) for acrosome staining

Flow cytometer or fluorescence microscope

Protocol:

Prepare a working solution of Psb-CB5 by diluting the DMSO stock solution in the assay

buffer. A final concentration of 1 µM is recommended for effective inhibition. Ensure the final

DMSO concentration in the assay does not exceed 0.1% to avoid solvent-induced toxicity.

Pre-incubate the human spermatozoa with 1 µM Psb-CB5 or vehicle control (DMSO at the

same final concentration) for 15-30 minutes at 37°C.

Induce acrosomal exocytosis by adding the GPR18 agonist, NAGly, at an effective

concentration.

Incubate for the required period to allow for the acrosome reaction to occur.
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Fix the spermatozoa and stain with a fluorescent lectin that binds to the acrosomal content.

Analyze the percentage of acrosome-reacted sperm using flow cytometry or fluorescence

microscopy.

A significant reduction in the percentage of acrosome-reacted sperm in the Psb-CB5 treated

group compared to the NAGly-only group indicates successful GPR18 antagonism.

In Vivo Protocol: Preparation and Administration in a
Murine Model
Objective: To prepare Psb-CB5 for intraperitoneal administration to investigate its effects on

physiological or behavioral parameters in mice.

Materials:

Psb-CB5 powder

1% Tween-80 solution in sterile saline

Sterile tubes

Vortex mixer and/or sonicator

Syringes and needles for intraperitoneal injection

Protocol:

Weigh the required amount of Psb-CB5 for the desired dosage (e.g., 1-30 mg/kg).

Prepare a suspension of Psb-CB5 in a 1% Tween-80 solution.

Vortex the suspension vigorously and/or sonicate until a homogenous suspension is

achieved.

Administer the suspension via intraperitoneal (i.p.) injection to the mice. The injection volume

should be appropriate for the animal's weight (e.g., 100 µL per animal).
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Behavioral or physiological assessments should be conducted at appropriate time points

following administration (e.g., 30 or 45 minutes post-injection).

Signaling Pathway
Psb-CB5 acts as an antagonist to GPR18, a G protein-coupled receptor. The binding of an

agonist (like NAGly) to GPR18 is known to initiate downstream signaling cascades. By blocking

this initial step, Psb-CB5 prevents these downstream effects. GPR18 activation has been

linked to pathways involving the eNOS-NO-cGMP pathway and MAPK (ERK1/2)

phosphorylation.
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Caption: Antagonistic action of Psb-CB5 on the GPR18 signaling pathway.

Experimental Workflow
The following diagram outlines a general workflow for studying the effects of Psb-CB5 in a cell-

based assay.
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Caption: General workflow for in vitro cell-based assays using Psb-CB5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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